molecular formula C9H7F3N2O B8719425 4-Amino-5-methoxy-2-trifluoromethyl-benzonitrile

4-Amino-5-methoxy-2-trifluoromethyl-benzonitrile

Cat. No.: B8719425
M. Wt: 216.16 g/mol
InChI Key: OMPLUSGEZBMKDR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Amino-5-methoxy-2-trifluoromethyl-benzonitrile is a useful research compound. Its molecular formula is C9H7F3N2O and its molecular weight is 216.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H7F3N2O

Molecular Weight

216.16 g/mol

IUPAC Name

4-amino-5-methoxy-2-(trifluoromethyl)benzonitrile

InChI

InChI=1S/C9H7F3N2O/c1-15-8-2-5(4-13)6(3-7(8)14)9(10,11)12/h2-3H,14H2,1H3

InChI Key

OMPLUSGEZBMKDR-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C(=C1)C#N)C(F)(F)F)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Amino-5-iodo-2-trifluoromethyl-benzonitrile (312 mg, 1.0 mmol), CuI (I) (20 mg, 0.1 mmol), Cs2CO3 (652 mg, 2.0 mmol) and 1,10-phenanthroline (36 mg, 0.2 mmol) were mixed in methanol (20 ml). The reaction mixture was refluxed overnight and then the solvent was removed under vacuum. Upon separation on silica gel (100% CH2Cl2), the tile compound was obtained as a colorless liquid.
Quantity
312 mg
Type
reactant
Reaction Step One
Name
Cs2CO3
Quantity
652 mg
Type
reactant
Reaction Step One
Quantity
36 mg
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Name
CuI
Quantity
20 mg
Type
catalyst
Reaction Step One

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